![molecular formula C8H18ClNO B6208916 5,5-diethylpyrrolidin-3-ol hydrochloride CAS No. 2703775-01-1](/img/no-structure.png)
5,5-diethylpyrrolidin-3-ol hydrochloride
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Overview
Description
5,5-diethylpyrrolidin-3-ol hydrochloride is a chemical compound with the molecular formula C8H18ClNO . It’s a member of the pyrrolidine class of compounds, which are five-membered nitrogen-containing heterocycles .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. Two of the carbon atoms are substituted with ethyl groups .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5,5-diethylpyrrolidin-3-ol hydrochloride involves the reaction of 3-pyrrolidinone with diethylamine followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "3-pyrrolidinone", "diethylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "3-pyrrolidinone is reacted with diethylamine in the presence of a catalyst such as triethylamine to form 5,5-diethylpyrrolidin-3-one.", "The resulting product is then reduced with sodium borohydride in a solvent such as ethanol to form 5,5-diethylpyrrolidin-3-ol.", "Finally, the product is reacted with hydrochloric acid to form 5,5-diethylpyrrolidin-3-ol hydrochloride." ] } | |
CAS RN |
2703775-01-1 |
Molecular Formula |
C8H18ClNO |
Molecular Weight |
179.69 g/mol |
IUPAC Name |
5,5-diethylpyrrolidin-3-ol;hydrochloride |
InChI |
InChI=1S/C8H17NO.ClH/c1-3-8(4-2)5-7(10)6-9-8;/h7,9-10H,3-6H2,1-2H3;1H |
InChI Key |
ZBTJRWVISJGMLW-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(CC(CN1)O)CC.Cl |
Purity |
95 |
Origin of Product |
United States |
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